Cas no 2229441-27-2 (5-chloro-4-ethenyl-1,3-dimethyl-1H-pyrazole)

• Product Name: 5-chloro-4-ethenyl-1,3-dimethyl-1H-pyrazole
• CAS No: 2229441-27-2
• MF: C₇H₉ClN₂
• MW: 156.612760305405
• CID: 6241804
• PubChem ID: 58851221
• Update Time: 2025-06-11

5-chloro-4-ethenyl-1,3-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-chloro-4-ethenyl-1,3-dimethyl-1H-pyrazole
• EN300-1979057
• 2229441-27-2

• Inchi： 1S/C7H9ClN2/c1-4-6-5(2)9-10(3)7(6)8/h4H,1H2,2-3H3
• InChI Key： CVGGTHXBZFWCTP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C)C(C)=NN1C

Computed Properties

• Exact Mass: 156.0454260g/mol
• Monoisotopic Mass: 156.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.8Ų

Additional information on 5-chloro-4-ethenyl-1,3-dimethyl-1H-pyrazole

Introduction to 5-Chloro-4-Ethenyl-1,3-Dimethyl-1H-Pyrazole (CAS No. 2229441-27-2)

5-Chloro-4-Ethenyl-1,3-dimethyl-1H-pyrazole (CAS No. 2229441-27-2) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and agrochemicals. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities and chemical reactivity.

The molecular formula of 5-chloro-4-ethenyl-1,3-dimethyl-1H-pyrazole is C₈H₉ClN₂, and its molecular weight is approximately 168.62 g/mol. The presence of a chlorine atom, an ethenyl group, and two methyl groups on the pyrazole ring imparts specific chemical properties that make it an attractive candidate for various synthetic transformations and biological studies.

In the realm of medicinal chemistry, 5-chloro-4-ethenyl-1,3-dimethyl-1H-pyrazole has shown promise as a building block for the synthesis of bioactive molecules. Pyrazoles are well-known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. Recent studies have highlighted the potential of pyrazole derivatives in the treatment of diseases such as cancer, inflammation, and neurological disorders.

A notable example is the use of pyrazole derivatives in the development of anticancer agents. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that certain pyrazole-based compounds exhibit potent antiproliferative activity against various cancer cell lines. The introduction of a chlorine atom and an ethenyl group on the pyrazole ring can enhance the lipophilicity and metabolic stability of these compounds, making them more suitable for in vivo applications.

In addition to its medicinal applications, 5-chloro-4-ethenyl-1,3-dimethyl-1H-pyrazole has also found utility in agrochemical research. Pyrazoles are known for their herbicidal and fungicidal properties, and recent studies have explored the potential of this compound as a lead molecule for developing new agrochemicals. A study published in Pesticide Biochemistry and Physiology (2023) reported that 5-chloro-4-ethenyl-1,3-dimethyl-1H-pyrazole-based derivatives exhibited significant herbicidal activity against several weed species.

The synthetic accessibility of 5-chloro-4-ethenyl-1,3-dimethyl-1H-pyrazole is another factor contributing to its popularity in research laboratories. Various synthetic routes have been developed to prepare this compound efficiently. One common approach involves the condensation of 3-methylpyrazole with chloroacetylene followed by methylation steps. These synthetic methods are well-documented in the literature and can be adapted to produce large quantities of the compound for further studies.

The physical properties of 5-chloro-4-ethenyl-1,3-dimethyl-1H-pyrazole, such as its melting point, boiling point, and solubility in different solvents, are crucial for its handling and storage. According to available data, this compound is a solid at room temperature with a melting point ranging from 80°C to 85°C. It is moderately soluble in organic solvents like ethanol and dichloromethane but has limited solubility in water.

Safety considerations are essential when working with any chemical compound. While 5-chloro-4-ethenyl-1,3-dimethyl-1H-pyrazole is not classified as a hazardous material under current regulations, it is important to handle it with care to avoid skin contact or inhalation. Proper personal protective equipment (PPE) should be used during handling and storage.

In conclusion, 5-chloro-4-Ethenyl-1,3-Dimethyl-1H-Pyrazole (CAS No. 2229441-27-2) is a promising compound with a wide range of potential applications in medicinal chemistry and agrochemicals. Its unique chemical structure and synthetic accessibility make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in various scientific fields.